![molecular formula C4H6Cl2N4 B2857088 2-Chloro-5-hydrazinylpyrazine hydrochloride CAS No. 2227272-59-3](/img/structure/B2857088.png)
2-Chloro-5-hydrazinylpyrazine hydrochloride
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Overview
Description
Molecular Structure Analysis
The InChI code for “2-Chloro-5-hydrazinylpyrazine hydrochloride” is 1S/C4H5ClN4/c5-3-1-8-4(9-6)2-7-3/h1-2H,6H2,(H,8,9) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is a solid under normal conditions . It should be stored in a dark place, in an inert atmosphere, and in a freezer under -20C .Scientific Research Applications
Bioconversion and Synthesis of Antituberculous Agents
One study demonstrated the bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid using Agrobacterium sp. DSM 6336. This process yielded a versatile building block for synthesizing new antituberculous agents, indicating the potential of pyrazine derivatives in pharmaceutical synthesis and biotechnological applications (Wieser, Heinzmann, & Kiener, 1997).
Antimycobacterial and Antimicrobial Activities
A study on 5-Chloro-N-phenylpyrazine-2-carboxamides highlighted their broad spectrum of antimycobacterial activity against Mycobacterium tuberculosis, M. kansasii, and M. avium strains. This suggests the use of chloro-substituted pyrazine derivatives in developing antimicrobial agents (Zítko et al., 2013).
Environmental and Ecological Assessments
The environmental impact and ecological risk assessment of atrazine, a chloro-triazine herbicide, were examined in North American surface waters. This research underscores the importance of understanding the environmental fate and ecological effects of chloro-substituted compounds, which could extend to the assessment of 2-Chloro-5-hydrazinylpyrazine hydrochloride (Solomon et al., 1996).
Chemical Transformations and Synthetic Pathways
Research on the nucleophilic substitution reactions of 2-chloro-3-cyanopyridines to form 2-aminopyridines and hydrazinopyridines showcases the chemical versatility of chloro- and hydrazino-substituted pyrazines. These findings highlight the potential of this compound in synthesizing a wide range of chemical entities for various applications (Bomika et al., 1976).
Safety and Hazards
properties
IUPAC Name |
(5-chloropyrazin-2-yl)hydrazine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN4.ClH/c5-3-1-8-4(9-6)2-7-3;/h1-2H,6H2,(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVVACDUJEPELMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)Cl)NN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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